N-Methyl-6-nitrobenzo[D]thiazol-2-amine

• IUPAC Name: N-methyl-6-nitro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C8H7N3O2S/c1-9-8-10-6-3-2-5(11(12)13)4-7(6)14-8/h2-4H,1H3,(H,9,10)
• InChI Key: JMSNXQWUGURTSO-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC2=C(S1)C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C8H7N3O2S
• Molecular Weight: 209.23 g/mol

Description

“N-Methyl-6-nitrobenzo[D]thiazol-2-amine” is a chemical compound with the molecular formula C8H7N3O2S. It has a molecular weight of 209.23. It is a solid substance and should be stored in a dark place, under an inert atmosphere, at room temperature.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino) ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The InChI code for “N-Methyl-6-nitrobenzo[D]thiazol-2-amine” is 1S/C8H7N3O2S/c1-9-8-10-6-3-2-5 (11 (12)13)4-7 (6)14-8/h2-4H,1H3, (H,9,10).

Physical And Chemical Properties Analysis

“N-Methyl-6-nitrobenzo[D]thiazol-2-amine” is a solid substance. It should be stored in a dark place, under an inert atmosphere, at room temperature.

Scientific Research Applications

Electrochemical Analysis

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Synthesis of Derivatives

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COX Inhibition Study

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Molecular Dynamics Simulation

3D visualizing molecular dynamics simulations: .

Safety and Hazards

“N-Methyl-6-nitrobenzo[D]thiazol-2-amine” is classified as a dangerous substance. It can cause severe skin burns and eye damage. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

The primary target of N-Methyl-6-nitrobenzo[D]thiazol-2-amine is the Cyclooxygenase-1 (COX-1) enzyme . This enzyme plays a crucial role in the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation and pain.

Mode of Action

N-Methyl-6-nitrobenzo[D]thiazol-2-amine interacts with its target, COX-1, by inhibiting its activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation and pain.

Biochemical Pathways

The compound affects the arachidonic acid pathway . By inhibiting COX-1, it prevents the formation of prostaglandins from arachidonic acid. This results in a decrease in inflammation and pain, as prostaglandins are key mediators of these processes.

Result of Action

The molecular and cellular effects of N-Methyl-6-nitrobenzo[D]thiazol-2-amine’s action primarily involve the reduction of inflammation and pain. By inhibiting COX-1, it reduces the production of prostaglandins, thereby decreasing the inflammatory response .

Synthesis routes and methods I

Procedure details

methanamine (0.793 mL, 19.30 mmol), 2-bromo-6-nitrobenzo[d]thiazole (1 g, 3.86 mmol), (9,9-dimethyl-9H-xanthene-4,5-diyl)bis(diphenylphosphine) (0.268 g, 0.46 mmol), cesium carbonate (1.886 g, 5.79 mmol) and diacetoxypalladium (0.043 g, 0.19 mmol) were suspended in 1,4-dioxane (8 mL) and sealed into a microwave tube. The reaction was heated to 150°C for 30 minutes in the microwave reactor and cooled to RT. The crude product was purified by ion exchange chromatography, using an SCX column. The desired product was eluted from the column using 7M NH3/MeOH and pure fractions were evaporated to dryness to afford a crude product. The crude product was purified by flash silica chromatography, elution gradient 0 to 50% DCM in EtOAc. Pure fractions were evaporated to dryness to afford N-methyl-6-nitrobenzo[d]thiazol-2-amine (0.050 g, 6.19 %) as a yellow solid.

Synthesis routes and methods II

Procedure details

Place 2-chloro-6-nitro-benzothiazole (5.82 g, 27.1 mmol) in THF (130 mL). Add 40% methylamine in water (7 mL) and stir until the product precipitates out. Concentrate in vacuo and then triturate with methanol. Filter off the product and wash with methanol, Dry thoroughly to yield 4.99 g (88%) of the title compound: mass spectrum (ion-spray): (m/z)=210.0 (M+1).